N-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N'-(4-fluorophenyl)thiourea

• IUPAC Name: (1E)-1-[[(2,4-dichlorophenyl)methoxyamino]methylidene]-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C15H12Cl2FN3OS/c16-11-2-1-10(14(17)7-11)8-22-20-9-19-15(23)21-13-5-3-12(18)4-6-13/h1-7,9H,8H2,(H2,19,20,21,23)
• InChI Key: IRMCUPKGRJMYAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)N=CNOCC2=C(C=C(C=C2)Cl)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1NC(=S)/N=C/NOCC2=C(C=C(C=C2)Cl)Cl)F
• Molecular Formula: C15H12Cl2FN3OS
• Molecular Weight: 372.2 g/mol

Description

“N-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N’-(4-fluorophenyl)thiourea” is a chemical compound. It belongs to the class of thioureas, which are organic compounds characterized by a functional group consisting of nitrogen, sulfur, and carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiourea group, a 2,4-dichlorobenzyl group, a 4-fluorophenyl group, and an imine group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, density, and solubility. These properties can often be predicted based on the compound’s structure, but accurate values would require experimental measurement.

Scientific Research Applications

Anticancer Properties

3-[(1Z)-{[(2,4-dichlorophenyl)methoxy]imino}methyl]-1-(4-fluorophenyl)thiourea exhibits promising anticancer properties. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell proliferation, induces apoptosis, and inhibits tumor growth. .

Dermatological Uses

Due to its anti-inflammatory and antimicrobial properties, the compound may find applications in dermatology. Researchers are investigating its role in treating skin conditions like psoriasis and eczema.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific studies on this compound, it’s not possible to provide accurate safety and hazard information.

Future Directions

The future research directions for this compound would likely involve further studies to determine its physical and chemical properties, its potential uses, and its safety profile. This could involve laboratory experiments, computational modeling, and potentially even studies in biological systems.